Cas no 1806288-77-6 (2-Bromo-1-(2-(bromomethyl)-4-fluorophenyl)propan-1-one)

• Product Name: 2-Bromo-1-(2-(bromomethyl)-4-fluorophenyl)propan-1-one
• CAS No: 1806288-77-6
• MF: C₁₀H₉Br₂FO
• MW: 323.984265089035
• CID: 4979318
• Update Time: 2025-10-24

2-Bromo-1-(2-(bromomethyl)-4-fluorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(2-(bromomethyl)-4-fluorophenyl)propan-1-one

• Inchi： 1S/C10H9Br2FO/c1-6(12)10(14)9-3-2-8(13)4-7(9)5-11/h2-4,6H,5H2,1H3
• InChI Key： ZQBWEEUGHSARFF-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(=CC=1CBr)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1

Additional information on 2-Bromo-1-(2-(bromomethyl)-4-fluorophenyl)propan-1-one

Comprehensive Overview of 2-Bromo-1-(2-(bromomethyl)-4-fluorophenyl)propan-1-one (CAS No. 1806288-77-6)

The compound 2-Bromo-1-(2-(bromomethyl)-4-fluorophenyl)propan-1-one (CAS No. 1806288-77-6) is a specialized organic molecule with significant applications in pharmaceutical and chemical research. Its unique structure, featuring both bromine and fluorine substituents, makes it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound due to its potential role in developing novel bioactive molecules and its relevance in drug discovery.

One of the key reasons for the growing attention toward 2-Bromo-1-(2-(bromomethyl)-4-fluorophenyl)propan-1-one is its versatility in organic synthesis. The presence of reactive functional groups, such as the bromomethyl moiety, allows for further derivatization, enabling the creation of complex molecular architectures. This property aligns with current trends in green chemistry and sustainable synthesis, where efficiency and minimal waste are prioritized. Scientists are exploring its use in catalyzed reactions and cross-coupling processes, which are critical for modern pharmaceutical manufacturing.

In addition to its synthetic utility, 2-Bromo-1-(2-(bromomethyl)-4-fluorophenyl)propan-1-one has garnered interest due to its potential applications in material science. The incorporation of fluorine into organic compounds often enhances their stability and bioavailability, making this compound a candidate for advanced material development. Recent studies have highlighted its role in designing fluorinated polymers and electronic materials, which are essential for next-generation technologies like flexible electronics and energy storage systems.

The compound's CAS No. 1806288-77-6 is frequently searched in academic and industrial databases, reflecting its importance in cutting-edge research. Users often inquire about its physical properties, such as melting point, solubility, and spectral data, which are crucial for experimental design. Furthermore, questions about its safety profile and handling precautions are common, emphasizing the need for accurate and accessible information. This aligns with the broader demand for transparent chemical data and regulatory compliance in the scientific community.

Another area of interest is the compound's role in medicinal chemistry. The fluorophenyl group is a hallmark of many FDA-approved drugs, and researchers are investigating whether 2-Bromo-1-(2-(bromomethyl)-4-fluorophenyl)propan-1-one can serve as a precursor for therapeutic agents. Its potential in targeting enzyme inhibitors and receptor modulators is particularly noteworthy, as these applications are central to treating diseases like cancer and metabolic disorders. This connection to biomedical research underscores the compound's relevance in addressing global health challenges.

From an industrial perspective, the scalability of synthesizing 2-Bromo-1-(2-(bromomethyl)-4-fluorophenyl)propan-1-one is a topic of discussion. Companies are evaluating cost-effective production methods to meet the demands of high-throughput screening and commercial applications. Innovations in continuous flow chemistry and automated synthesis are being explored to optimize its manufacturing process, reflecting the broader shift toward Industry 4.0 in chemical production.

In summary, 2-Bromo-1-(2-(bromomethyl)-4-fluorophenyl)propan-1-one (CAS No. 1806288-77-6) is a multifaceted compound with wide-ranging implications in pharmaceuticals, materials science, and industrial chemistry. Its structural features and reactivity make it a valuable tool for researchers aiming to push the boundaries of innovation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing sustainable technologies and therapeutic breakthroughs.